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Independent Component Analysis (ICA) is a powerful data-driven technique used to separate a
multivariate signal into additive, statistically independent subcomponents. In neuroimaging,
cognitive neuroscience, and other fields, ICA is widely applied to datasets such as
electroencephalography (EEG) and functional magnetic resonance imaging (fMRI) to identify
underlying neural sources or artifacts. However, a critical challenge in ICA is the inherent
variability of the estimated independent components (ICs) across different analysis runs and,
more importantly, across different subjects. This guide provides an objective comparison of
prominent methods for assessing the reliability of ICA components, offering detailed
experimental protocols and quantitative comparisons to aid researchers in selecting the most

appropriate technique for their needs.

Methods for Assessing ICA Component Reliability

Several methods have been developed to evaluate the stability and reproducibility of ICA
components. This guide focuses on three widely used approaches: ICASSO, RAICAR, and the
Amari distance. These methods offer quantitative metrics to gauge the consistency of ICs,
thereby increasing confidence in the interpretation of results.
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Experimental Protocols

ICASSO (Independent Component Analysis with
Clustering and Statistical Outlier Rejection)

ICASSO is a method that enhances the reliability of ICA by running the algorithm multiple times

and clustering the estimated components.[1][2]

Experimental Protocol:

o Data Sub-sampling: From the original data matrix, create multiple (e.g., 100) bootstrapped

samples or run the ICA algorithm with different random initializations.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://cds.ismrm.org/protected/07MProceedings/PDFfiles/03478.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0270556
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0270556
https://pmc.ncbi.nlm.nih.gov/articles/PMC6870671/
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://cds.ismrm.org/protected/07MProceedings/PDFfiles/03478.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0270556
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

» Multiple ICA Decompositions: Apply the chosen ICA algorithm (e.g., FastlCA, Infomax) to
each of the generated data samples. This will result in multiple sets of independent
components.

» Similarity Matrix Calculation: Compute a similarity matrix based on the absolute value of the
correlation between all pairs of estimated independent components from all runs.

o Agglomerative Clustering: Perform hierarchical clustering on the similarity matrix to group
similar components together.

o Cluster Visualization and Centrotype Identification: Visualize the clustering results (e.g., as a
dendrogram) and identify the most stable clusters. For each stable cluster, the centrotype
(the component most similar to all other components in the cluster) is selected as the
representative, reliable independent component.

e Quality Index (Ig) Calculation: For each cluster, calculate the quality index (Iq) as the
difference between the average intra-cluster similarity and the average extra-cluster
similarity. Higher Iq values indicate more stable and reliable components.[1][2]

ICASSO Protocol
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ICASSO Experimental Workflow

RAICAR (Ranking and Averaging Independent
Component Analysis by Reproducibility)

RAICAR is a framework designed to identify reliable ICA components by assessing their
reproducibility across multiple runs of the ICA algorithm.[3][4]

Experimental Protocol:
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e Multiple ICA Realizations: Run the ICA algorithm (e.g., FastICA) on the same dataset
multiple times (e.g., 100 times) with different random initializations. This generates multiple
sets of independent components.

o Cross-Realization Correlation: Compute the spatial correlation between all pairs of
independent component maps from all realizations.

o Component Alignment: Align the components across the different runs. This is typically done
by finding pairs of components with the highest correlation.

o Reproducibility Matrix: Construct a reproducibility matrix where each element represents the
average correlation of a component with its aligned counterparts in other realizations.

o Reproducibility Ranking: Rank the components based on their reproducibility scores (the
diagonal elements of the reproducibility matrix). Components with higher scores are
considered more reliable.

e Averaging and Thresholding: Average the aligned component maps for each of the top-
ranked, reproducible components to generate a final, stable component map. A threshold
can be applied to the reproducibility score to select only the most reliable components.

RAICAR Protocol
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RAICAR Experimental Workflow

Amari Distance

The Amari distance is a metric used to quantify the difference between two ICA unmixing
matrices. It is particularly useful for assessing the convergence of an ICA algorithm and for
comparing the solutions obtained from different algorithms or different runs of the same
algorithm.
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Experimental Protocol for Across-Subject Comparison:

¢ Individual ICA Decompositions: Perform ICA on the data from each subject individually to
obtain a separate unmixing matrix (W) for each subject.

» Pairwise Amari Distance Calculation: For each pair of subjects, calculate the Amari distance
between their respective unmixing matrices. A lower Amari distance indicates greater
similarity between the ICA solutions.

» Clustering of Unmixing Matrices: Use the pairwise Amari distances as a dissimilarity
measure to cluster the unmixing matrices from all subjects. This can help identify subgroups
of subjects with similar ICA decompositions.

o Group-Level Analysis: For clusters of subjects with low intra-cluster Amari distances, a
representative group-level unmixing matrix can be derived, for instance, by averaging.

Amari Distance for Across-Subject Reliability
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Amari Distance Workflow

Quantitative Comparison of Methods

While a direct head-to-head numerical comparison from a single study applying all three
methods to the same dataset is not readily available in the literature, a quantitative comparison
of their features and metrics provides valuable insights for researchers.
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Feature

ICASSO

RAICAR

Amari Distance

Input

Multiple sets of

estimated ICs

Multiple sets of

estimated ICs

Two unmixing

matrices

Similarity Measure

Absolute value of the

correlation coefficient

Spatial correlation

coefficient

Invertibility of the
product of one
unmixing matrix and
the inverse of the

other

Output

Clustered
components,
centrotypes, and

Quality Index (lq)

Ranked and averaged
components, and

reproducibility scores

A single scalar value
representing the

distance

Interpretation of Metric

Higher Iq indicates
more stable and well-
defined component

clusters.

Higher reproducibility
score indicates more
consistent
components across

runs.

Lower distance
indicates more similar

ICA solutions.

Computational Cost

High, due to multiple
ICA runs and

clustering.

High, due to multiple
ICA runs and pairwise

correlations.

Relatively low for a
single comparison, but
can be high for
pairwise comparisons

across many subjects.

Strengths

Provides a robust
estimation of reliable
components and a

quantitative measure

of cluster quality.[1][2]

Ranks components by
their stability and
provides an averaged,
more stable estimate
of the components.[3]
[4]

Provides a principled
way to compare entire

ICA solutions.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://cds.ismrm.org/protected/07MProceedings/PDFfiles/03478.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0270556
https://pmc.ncbi.nlm.nih.gov/articles/PMC6870671/
https://pubmed.ncbi.nlm.nih.gov/17598162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

) It is a measure of
The choice of

] ] The alignment of global similarity and

clustering algorithm N

o ) components can be may not be sensitive
Limitations and its parameters ] _ ] _
] challenging, especially  to differences in
can influence the ] o
for noisy data. individual
results.
components.

Conclusion

The assessment of ICA component reliability is a crucial step in ensuring the validity and
interpretability of ICA results. ICASSO, RAICAR, and the Amari distance each offer unique
advantages for evaluating the stability of independent components.

e ICASSO is well-suited for identifying stable component clusters and quantifying their quality.

* RAICAR excels at ranking components by their reproducibility and providing a more robust,
averaged estimate of the reliable components.

e The Amari distance provides a global measure of similarity between two ICA solutions,
making it valuable for comparing different algorithms or assessing convergence.

The choice of method will depend on the specific research question, the nature of the data, and
the computational resources available. For a comprehensive assessment, researchers may
consider using a combination of these techniques to gain a more complete understanding of
the reliability of their ICA results. By employing these rigorous methods, researchers can
enhance the credibility of their findings and contribute to more robust and reproducible science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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